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Compound of Interest

Compound Name: Linogliride

Cat. No.: B1675489

Essential Safety and Handling Guide for
Linogliride

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Linogliride, a potent oral hypoglycemic agent.[1][2] As an active pharmaceutical ingredient
(API), Linogliride requires stringent handling protocols to ensure personnel safety and prevent
contamination.[3][4] While a specific Safety Data Sheet (SDS) for Linogliride is not publicly
available, the following recommendations are based on best practices for handling potent
pharmaceutical compounds and data from similar hypoglycemic agents.

Hazard Assessment

Linogliride is a guanidine-based insulin secretagogue that blocks ATP-sensitive potassium
channels.[1] While specific toxicity data is limited in the public domain, its potent
pharmacological activity necessitates careful handling to avoid accidental exposure. Similar
hypoglycemic agents have been associated with reproductive toxicity, as well as skin and eye
irritation. Therefore, it is prudent to handle Linogliride as a hazardous substance.

Key Properties of Linogliride:
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Property Value Source
CAS Number 75358-37-1
Molecular Formula C16H22N40
Molecular Weight 286.37 g/mol

| Appearance | Powder | |

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure during all stages of handling
Linogliride. The following table summarizes the required PPE.
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Body Part Required PPE Specifications and Use

A NIOSH-approved respirator
is required. For powdered
form, a powered air-purifying
Respiratory Respirator respirator (PAPR) with a
particulate filter is
recommended to minimize

inhalation risk.

Wear two pairs of nitrile gloves
tested for use with
chemotherapy or other

Hands Double Gloves
hazardous drugs. Change
gloves immediately if

contaminated.

Use chemical splash goggles.
) A face shield should be worn in
Eyes Safety Goggles/Face Shield N
addition to goggles when there

is a risk of splashing.

A dedicated lab coat,
preferably disposable, should
be worn. For larger quantities
Body Lab Coat/Coveralls o )
or when significant exposure is
possible, a disposable coverall

is recommended.

Disposable shoe covers
should be worn in the

Feet Shoe Covers designated handling area to
prevent the spread of

contamination.

Handling and Operational Plan

Adherence to a strict operational plan is critical for safety.
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3.1. Designated Handling Area:

« All handling of Linogliride powder should be conducted in a designated area, such as a
certified chemical fume hood or a containment glove box, to prevent airborne dissemination.

e The work area should be clearly marked with warning signs indicating the presence of a
potent compound.

3.2. Weighing and Aliquoting:

o Weighing of Linogliride powder should be performed in a ventilated balance enclosure or a
fume hood to contain any dust.

o Use dedicated, clearly labeled equipment (spatulas, weigh boats, etc.) for Linogliride.

3.3. Solution Preparation:

e When dissolving Linogliride, add the solvent to the powder slowly to avoid splashing.

e If sonication or heating is required for dissolution, ensure the container is properly sealed.

3.4. Spill Management:

In case of a spill, evacuate the area and prevent others from entering.

Wear appropriate PPE, including a respirator, before cleaning the spill.

For small powder spills, gently cover with damp absorbent material to avoid raising dust.

For liquid spills, absorb with an inert material and place in a sealed container for disposal.

Decontaminate the spill area with an appropriate cleaning agent.

Disposal Plan

Proper disposal of Linogliride and all contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

4.1. Waste Segregation:
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» All disposable items that have come into contact with Linogliride (gloves, shoe covers, lab
coats, weigh boats, etc.) must be considered hazardous waste.

e Segregate this waste into clearly labeled, sealed containers.

4.2. Disposal Procedure:

» Dispose of Linogliride waste through a licensed hazardous waste disposal company.
o Follow all local, state, and federal regulations for chemical waste disposal.

e Do not dispose of Linogliride down the drain or in regular trash.

Experimental Workflow for Safe Handling

The following diagram illustrates the procedural steps for safely handling Linogliride in a
laboratory setting.

Preparation Handling Cleanup and Disposal

L| weigh Linogliide Prepare Solution perform Experiment ||| Decontaminate Segregate and Dispose Doff PPE in Wash Hands
in Containment in Fume Hood P ™ Work Surfaces of Hazardous Waste Designated Area | ®|  Thorou ighly

Click to download full resolution via product page

Workflow for the safe handling of Linogliride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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